Cas no 2229527-56-2 (2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine)
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine
- 2229527-56-2
- EN300-1970110
-
- Inchi: 1S/C9H9BrF3N/c10-8-2-1-5(11)3-6(8)7(4-14)9(12)13/h1-3,7,9H,4,14H2
- InChI Key: YTTBOZYFLSQUKP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C(C(F)F)CN)F
Computed Properties
- Exact Mass: 266.98705g/mol
- Monoisotopic Mass: 266.98705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1970110-0.05g |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine |
2229527-56-2 | 0.05g |
$1068.0 | 2023-09-16 | ||
| Enamine | EN300-1970110-0.1g |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine |
2229527-56-2 | 0.1g |
$1119.0 | 2023-09-16 | ||
| Enamine | EN300-1970110-0.25g |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine |
2229527-56-2 | 0.25g |
$1170.0 | 2023-09-16 | ||
| Enamine | EN300-1970110-0.5g |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine |
2229527-56-2 | 0.5g |
$1221.0 | 2023-09-16 | ||
| Enamine | EN300-1970110-1.0g |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine |
2229527-56-2 | 1g |
$1272.0 | 2023-05-31 | ||
| Enamine | EN300-1970110-2.5g |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine |
2229527-56-2 | 2.5g |
$2492.0 | 2023-09-16 | ||
| Enamine | EN300-1970110-5.0g |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine |
2229527-56-2 | 5g |
$3687.0 | 2023-05-31 | ||
| Enamine | EN300-1970110-10.0g |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine |
2229527-56-2 | 10g |
$5467.0 | 2023-05-31 | ||
| Enamine | EN300-1970110-1g |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine |
2229527-56-2 | 1g |
$1272.0 | 2023-09-16 | ||
| Enamine | EN300-1970110-5g |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine |
2229527-56-2 | 5g |
$3687.0 | 2023-09-16 |
2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine
Research Brief on 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine (CAS: 2229527-56-2) in Chemical Biology and Pharmaceutical Applications
The compound 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine (CAS: 2229527-56-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This structurally unique amine derivative, featuring a bromo-fluorophenyl moiety and difluoropropane backbone, exhibits properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential as a building block for novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor for serotonin receptor modulators. The research team demonstrated that the bromo- and fluoro-substitutions on the phenyl ring, combined with the difluoropropanamine chain, create optimal electronic and steric properties for interaction with 5-HT receptor subtypes. The study reported significant improvements in blood-brain barrier penetration compared to non-fluorinated analogs, suggesting potential applications in neuropharmacology.
In parallel developments, the compound has been investigated as a key intermediate in the synthesis of kinase inhibitors. A recent patent application (WO2023056421) describes its use in preparing potent and selective FGFR (fibroblast growth factor receptor) inhibitors, with the difluoropropanamine moiety contributing to enhanced target binding and metabolic stability. The bromo-substitution at the 2-position of the phenyl ring was found to be crucial for subsequent cross-coupling reactions in structure-activity relationship studies.
Metabolic stability studies of 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine have yielded promising results. Research presented at the 2024 American Chemical Society National Meeting showed that the difluorination at the 3-position of the propane chain significantly reduces oxidative metabolism by cytochrome P450 enzymes, leading to improved pharmacokinetic profiles in preclinical models. This finding has important implications for the development of longer-acting pharmaceutical agents.
The safety profile of this compound has also been a focus of recent investigations. A 2024 toxicological assessment published in Chemical Research in Toxicology reported favorable results, with the compound showing minimal cytotoxicity in human hepatocyte assays up to concentrations of 100 μM. The study noted that the presence of fluorine atoms appears to mitigate potential reactive metabolite formation, a common issue with similar brominated compounds.
Looking forward, several pharmaceutical companies have included derivatives of 2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine in their preclinical pipelines. Its versatility as a synthetic intermediate and promising biological activity profile suggest it may play an increasingly important role in the development of next-generation therapeutics. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of PROTAC (proteolysis targeting chimera) molecules.
2229527-56-2 (2-(2-bromo-5-fluorophenyl)-3,3-difluoropropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)